Cas no 842140-52-7 (3'-Chloro-5'-fluoroacetophenone)

• Product Name: 3'-Chloro-5'-fluoroacetophenone
• CAS No: 842140-52-7
• MF: C₈H₆ClFO
• MW: 172.584044933319
• MDL: MFCD04115834
• CID: 93060
• PubChem ID: 2757531
• Update Time: 2025-06-07

3'-Chloro-5'-fluoroacetophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-5-fluorophenyl)ethanone
• 3'-Chloro-5'-fluoroacetophenone
• 3-Chloro-5-fluoroacetophenone
• 1-(3-Chloro-5-fluorophenyl)ethanone (ACI)
• 1-(3-Chloro-5-fluorophenyl)ethan-1-one
• SY063788
• AKOS006345921
• 1-(3-Chloro-5-fluoro-phenyl)ethanone
• SCHEMBL1160981
• AB20622
• Z1201622911
• BVKHCVHYQNGCSC-UHFFFAOYSA-N
• DB-102593
• CS-0128881
• 842140-52-7
• 3 inverted exclamation mark -Chloro-5 inverted exclamation mark -fluoroacetophenone
• 3-chloro-5-fluoro acetophenone
• DTXSID50373933
• 1-(3-chloro-5-fluoro-phenyl)-ethanone
• CK2560
• EN300-314771
• C3288
• AS-18564
• MFCD04115834

• MDL： MFCD04115834
• Inchi： 1S/C8H6ClFO/c1-5(11)6-2-7(9)4-8(10)3-6/h2-4H,1H3
• InChI Key： BVKHCVHYQNGCSC-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(Cl)C=C(F)C=1

Computed Properties

• Exact Mass: 172.00900
• Monoisotopic Mass: 172.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: White crystal powder
• Density: 1.258
• Melting Point: 51-54°C
• Boiling Point: 94°C/1.7mm
• Flash Point: 97.2°C
• Refractive Index: 1.512
• Solubility: Soluble in diethyl ether
• PSA: 17.07000
• LogP: 2.68170
• Solubility: Not determined

3'-Chloro-5'-fluoroacetophenone Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3'-Chloro-5'-fluoroacetophenone

Introduction to 3'-Chloro-5'-fluoroacetophenone (CAS No. 842140-52-7)

3'-Chloro-5'-fluoroacetophenone, with the CAS number 842140-52-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique substitution pattern, featuring a chlorine atom at the 3' position and a fluorine atom at the 5' position on the phenyl ring, which imparts distinct chemical and physical properties. The presence of these halogen substituents not only influences the compound's reactivity but also its biological activity, making it a valuable intermediate in various synthetic pathways.

The molecular formula of 3'-Chloro-5'-fluoroacetophenone is C₉H₆ClFO, and its molecular weight is approximately 187.59 g/mol. The compound exists as a white to off-white solid at room temperature and has a melting point ranging from 68 to 70°C. Its solubility in common organic solvents such as dichloromethane, ethyl acetate, and acetone makes it amenable to various synthetic transformations and purification techniques.

In the realm of medicinal chemistry, 3'-Chloro-5'-fluoroacetophenone has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel pharmaceutical agents targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of 3'-Chloro-5'-fluoroacetophenone-derived compounds with potent anti-inflammatory and analgesic properties. These derivatives were found to exhibit selective inhibition of cyclooxygenase-2 (COX-2), a key enzyme involved in the inflammatory response, without affecting COX-1, thus minimizing potential side effects.

Beyond its applications in drug discovery, 3'-Chloro-5'-fluoroacetophenone has also found use in materials science. The presence of halogen substituents on the phenyl ring can influence the electronic properties of materials derived from this compound. A notable example is its use in the synthesis of conjugated polymers for organic photovoltaic (OPV) devices. Research published in Advanced Materials in 2020 demonstrated that polymers incorporating 3'-Chloro-5'-fluoroacetophenone-based monomers exhibited enhanced charge transport properties and improved photovoltaic performance compared to their non-halogenated counterparts.

The synthetic accessibility of 3'-Chloro-5'-fluoroacetophenone has been well-documented in the literature. One common approach involves the reaction of 3-chloro-5-fluorobenzaldehyde with an appropriate ketone or aldehyde under mild conditions. This method provides high yields and excellent purity, making it suitable for large-scale production. Additionally, recent advancements in catalytic methods have further streamlined the synthesis process, reducing both cost and environmental impact.

In terms of safety and handling, while 3'-Chloro-5'-fluoroacetophenone is not classified as a hazardous material under current regulations, it is important to follow standard laboratory practices when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks. Storage should be in a cool, dry place away from incompatible materials.

The future prospects for 3'-Chloro-5'-fluoroacetophenone are promising. Ongoing research continues to uncover new applications and derivatives that could have significant impacts on both pharmaceutical and materials science industries. As synthetic methods become more efficient and cost-effective, it is likely that this compound will play an increasingly important role in advancing these fields.